Cas no 132339-62-9 (3-Hydroxylup-20(29)-ene-23,28-dioic acid)

• Product Name: 3-Hydroxylup-20(29)-ene-23,28-dioic acid
• CAS No: 132339-62-9
• MF: C₃₀H₄₆O₅
• MW: 486.683249950409
• CID: 207836
• Update Time: 2024-02-28

3-Hydroxylup-20(29)-ene-23,28-dioic acid Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-ene-23,28-dioicacid, 3-hydroxy- (9CI)
• 3-hydroxylup-20(29)en-23,28-dioic acid
• 3-Hydroxylup-20(29)-ene-23,28-dioic acid
• HLEDA
• Lup-20(29)-ene-23,28-dioic acid, 3-hydroxy-

• Inchi： 1S/C30H46O5/c1-17(2)18-9-14-30(25(34)35)16-15-27(4)19(23(18)30)7-8-20-26(3)12-11-22(31)29(6,24(32)33)21(26)10-13-28(20,27)5/h18-23,31H,1,7-16H2,2-6H3,(H,32,33)(H,34,35)/t18-,19+,20+,21+,22?,23+,26+,27+,28+,29?,30-/m0/s1
• InChI Key： NSLGONDVJPFEEN-YETQQTCNSA-N
• SMILES： OC1CC[C@@]2(C)[C@H](C1(C(=O)O)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C(=O)O)CC[C@@]12C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 958
• Topological Polar Surface Area: 94.8